Cas no 1173471-05-0 ((2E)-N-{5-(4-methanesulfonylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-phenylprop-2-enamide)

• Product Name: (2E)-N-{5-(4-methanesulfonylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-phenylprop-2-enamide
• CAS No: 1173471-05-0
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 6171208
• PubChem ID: 43975083
• Update Time: 2025-07-25

(2E)-N-{5-(4-methanesulfonylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{5-(4-methanesulfonylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-phenylprop-2-enamide
• (2E)-N-{5-[(4-methanesulfonylphenyl)methyl]-1,3,4-oxadiazol-2-yl}-3-phenylprop-2-enamide
• (E)-N-[5-[(4-methylsulfonylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
• AKOS024643396
• F2368-2827
• N-(5-(4-(methylsulfonyl)benzyl)-1,3,4-oxadiazol-2-yl)cinnamamide
• 1173471-05-0

• Inchi： 1S/C19H17N3O4S/c1-27(24,25)16-10-7-15(8-11-16)13-18-21-22-19(26-18)20-17(23)12-9-14-5-3-2-4-6-14/h2-12H,13H2,1H3,(H,20,22,23)/b12-9+
• InChI Key： IQYCRLJRJYHIMU-FMIVXFBMSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC1=NN=C(NC(/C=C/C2C=CC=CC=2)=O)O1)(=O)=O

Computed Properties

• Exact Mass: 383.09397721g/mol
• Monoisotopic Mass: 383.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Additional information on (2E)-N-{5-(4-methanesulfonylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-phenylprop-2-enamide

Introduction to Compound with CAS No. 1173471-05-0 and Product Name: (2E)-N-{5-(4-methanesulfonylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-phenylprop-2-enamide

The compound with the CAS number 1173471-05-0 and the product name (2E)-N-{5-(4-methanesulfonylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-phenylprop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique arrangement of functional groups in its molecular structure makes it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is a 1,3,4-oxadiazole moiety, which is known for its versatility in medicinal chemistry. The 1,3,4-oxadiazole ring system is a heterocyclic compound that exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The presence of this ring in the compound with CAS No. 1173471-05-0 suggests that it may possess similar bioactivities, making it an attractive target for further research.

In addition to the 1,3,4-oxadiazole ring, the compound features a 4-methanesulfonylphenyl group attached to a methyl substituent. This particular functional group has been extensively studied for its role in enhancing the binding affinity and selectivity of drug candidates. The 4-methanesulfonylphenyl moiety can interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions, which are crucial for the efficacy of pharmaceutical compounds.

The presence of a phenylprop-2-enamide group in the molecular structure adds another layer of complexity and potential functionality. This group is known to be involved in various biological processes and has been utilized in the development of numerous drugs. The amide bond within the phenylprop-2-enamide can participate in hydrogen bonding, which is essential for the stabilization of protein-ligand interactions. This feature makes the compound with CAS No. 1173471-05-0 a promising candidate for further exploration in drug design.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques and methodologies is crucial for achieving the desired molecular structure. Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one, making it feasible to conduct extensive biological evaluations.

In recent years, there has been growing interest in exploring novel therapeutic agents derived from heterocyclic compounds. The compound with CAS No. 1173471-05-0 fits well within this trend, as it combines several functional groups that are known to be biologically active. The combination of these groups can lead to synergistic effects, enhancing the overall potency and selectivity of potential drug candidates.

The potential applications of this compound span across various therapeutic areas. Its structural features suggest that it may have utility in treating conditions such as cancer, inflammation, and infectious diseases. The ability to modulate biological pathways through precise targeting is a key goal in modern drug development, and compounds like this one offer promising avenues for achieving this objective.

Ongoing research efforts are focused on evaluating the pharmacological properties of this compound. In vitro studies have begun to reveal its potential bioactivities, including interactions with specific enzymes and receptors. These studies are crucial for understanding how the compound functions at a molecular level and for identifying its therapeutic potential.

In conclusion, the compound with CAS No. 1173471-05-0 and the product name (2E)-N-{5-(4-methanesulfonylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-phenylprop-2-enamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an exciting candidate for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and treatment strategies.